Cas no 2418677-95-7 (Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate)

• Product Name: Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate
• CAS No: 2418677-95-7
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 5676695
• PubChem ID: 165769611
• Update Time: 2025-05-24

Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418677-95-7
• EN300-26625625
• methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate
• Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate

• Inchi： 1S/C12H16N2O2S/c1-16-12(15)9-6-10(8-11(17)7-9)14-4-2-13-3-5-14/h6-8,13,17H,2-5H2,1H3
• InChI Key： GTBGVTGKUALCAH-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OC)C=C(C=1)N1CCNCC1

Computed Properties

• Exact Mass: 252.09324893g/mol
• Monoisotopic Mass: 252.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.6Ų

Additional information on Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate

Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate (CAS No. 2418677-95-7): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate, identified by its CAS number 2418677-95-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzoate core substituted with a piperazine ring and a sulfur atom, has garnered attention due to its potential biological activities and structural versatility. The combination of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The benzoate moiety is well-known for its presence in numerous pharmacologically active compounds, contributing to properties such as solubility and metabolic stability. In contrast, the piperazin-1-yl group is frequently incorporated into drug molecules due to its ability to enhance binding affinity and selectivity at biological targets. The presence of a sulfur atom in the 5-position further modulates the electronic and steric properties of the molecule, opening up possibilities for diverse interactions with biological systems.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can simultaneously address multiple targets or modulate complex biological pathways. Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate fits well within this paradigm, offering a platform for designing molecules with enhanced therapeutic potential. Its unique structural features have prompted researchers to explore its applications in various therapeutic areas, including central nervous system disorders, inflammatory conditions, and infectious diseases.

In the realm of central nervous system (CNS) research, the piperazine ring in Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate has been particularly intriguing. Piperazine derivatives are known for their ability to interact with neurotransmitter receptors, making them promising candidates for treating conditions such as depression, anxiety, and epilepsy. The benzoate and sulfur substituents may further enhance their efficacy by improving blood-brain barrier penetration and reducing side effects associated with other piperazine-based drugs.

Moreover, the sulfanyl group in this compound introduces a potential site for redox interactions, which are increasingly recognized as critical in modulating various biological processes. Sulfur-containing compounds have been shown to exhibit antioxidant properties and influence enzyme activity, suggesting that Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate could play a role in managing oxidative stress-related diseases.

Recent studies have also explored the antimicrobial properties of benzoate derivatives. The structural motif present in Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate may interfere with bacterial cell wall synthesis or disrupt essential metabolic pathways, offering a potential strategy against resistant strains of bacteria. This aligns with the growing need for novel antimicrobial agents due to the rise of multidrug-resistant pathogens.

The compound's potential application extends to anti-inflammatory therapies as well. Inflammatory processes often involve complex interactions between various cellular components and signaling pathways. The unique combination of functional groups in Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate may enable it to modulate these pathways effectively. For instance, the piperazine ring could interact with inflammatory cytokine receptors or enzymes involved in prostaglandin synthesis, while the benzoate and sulfanyl groups could influence downstream signaling events.

In terms of drug design and development, Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate serves as an excellent starting point for structure-based drug design (SBDD). Its well-defined three-dimensional structure allows researchers to use computational methods to predict how it might interact with biological targets at an atomic level. This approach has become increasingly important in modern drug discovery due to its ability to accelerate the identification of lead compounds and optimize their pharmacological properties.

The synthesis of Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have been employed to improve efficiency and scalability. These methods not only enhance the practicality of producing this compound but also contribute to the broader field of synthetic organic chemistry by developing new methodologies for constructing complex molecular architectures.

The pharmacokinetic profile of Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate is another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for predicting its clinical efficacy and safety. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable solubility and bioavailability, which are crucial for its translation from preclinical research to clinical applications.

In conclusion, Methyl 3-(piperazin-1-yl)-5-sulfanylbenzoate (CAS No. 2418677-95-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic intervention across various disease areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments that address complex medical challenges.